Cas no 76274-94-7 (4-Cyclopropylbenzoyl Chloride)

• Product Name: 4-Cyclopropylbenzoyl Chloride
• CAS No: 76274-94-7
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• MDL: MFCD24849273
• CID: 1779375
• PubChem ID: 44190938
• Update Time: 2025-10-29

4-Cyclopropylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-cyclopropyl-
• 4-cyclopropylbenzenecarboxylic acid chloride
• MFCD24849273
• AKOS030524919
• DB-316511
• AS-33125
• 4-Cyclopropylbenzoylchloride
• 4-Cyclopropylbenzoyl chloride
• SCHEMBL103928
• C10H9ClO
• 4-cyclopropyl-benzoyl chloride
• 4-cyclopropylbenzoic acid chloride
• PFLSDXYKTMMDEA-UHFFFAOYSA-N
• 76274-94-7
• BDA27494
• 4-Cyclopropylbenzoyl Chloride

• MDL： MFCD24849273
• Inchi： 1S/C10H9ClO/c11-10(12)9-5-3-8(4-6-9)7-1-2-7/h3-7H,1-2H2
• InChI Key： PFLSDXYKTMMDEA-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-Cyclopropylbenzoyl Chloride

Introduction to 4-Cyclopropylbenzoyl Chloride (CAS No. 76274-94-7) and Its Applications in Modern Chemical Research

4-Cyclopropylbenzoyl Chloride, identified by the Chemical Abstracts Service Number (CAS No.) 76274-94-7, is a versatile intermediate compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its cyclopropyl-substituted benzoyl chloride moiety, plays a pivotal role in the development of novel synthetic methodologies and the exploration of bioactive molecules.

The structural motif of 4-cyclopropylbenzoyl chloride incorporates a benzoyl chloride group, which is a well-known acylation agent, with the cyclopropyl substituent introducing unique steric and electronic properties. This combination makes it an invaluable reagent in the synthesis of complex molecules, particularly in the pharmaceutical industry where precise molecular architecture is critical for biological activity.

In recent years, the demand for specialized intermediates like 4-cyclopropylbenzoyl chloride has surged due to advancements in drug discovery technologies. The compound’s ability to facilitate acylation reactions under mild conditions has made it a preferred choice for medicinal chemists seeking efficient synthetic routes. Its application in the preparation of heterocyclic compounds, which are prevalent in many therapeutic agents, underscores its importance in modern chemical biology.

One of the most compelling aspects of 4-cyclopropylbenzoyl chloride is its role in the development of novel catalysts and ligands. Researchers have leveraged its unique structure to design organocatalysts that exhibit high selectivity and efficiency in various transformations. For instance, studies have demonstrated its utility in promoting asymmetric acylation reactions, which are crucial for the synthesis of enantiomerically pure drugs with enhanced pharmacological properties.

The cyclopropyl group in 4-cyclopropylbenzoyl chloride also contributes to its reactivity by influencing electronic effects and steric hindrance. This feature has been exploited in the design of peptidomimetics and other bioactive molecules where precise control over molecular conformation is essential. Recent publications highlight its use in constructing peptidomimetic cores that mimic natural peptides while exhibiting improved metabolic stability and bioavailability.

Moreover, 4-cyclopropylbenzoyl chloride has found applications beyond pharmaceuticals. In materials science, it serves as a precursor for synthesizing functionalized polymers and coatings that exhibit enhanced thermal and chemical resistance. The ability to introduce bulky substituents like cyclopropyl groups allows for fine-tuning of material properties, making it a valuable building block for advanced materials development.

The synthesis of 4-cyclopropylbenzoyl chloride typically involves the chlorination of 4-cyclopropylbenzoic acid using thionyl chloride or phosphorus pentachloride under controlled conditions. Recent improvements in synthetic methodologies have focused on optimizing yields and minimizing side reactions, ensuring a more sustainable and scalable production process. These advancements align with the growing emphasis on green chemistry principles in industrial applications.

In academic research, 4-cyclopropylbenzoyl chloride continues to be a subject of investigation due to its potential applications in various chemical transformations. For example, researchers have explored its use as an intermediate in cross-coupling reactions, where it serves as a key building block for constructing complex organic frameworks. Such reactions are fundamental to the synthesis of large-scale molecular libraries used in high-throughput screening programs.

The compound’s versatility extends to its role as a ligand or co-factor in enzymatic reactions. By modifying its structure, scientists can tailor its interactions with biological targets, leading to novel therapeutic strategies. For instance, derivatives of 4-cyclopropylbenzoyl chloride have been investigated for their ability to modulate enzyme activity, offering insights into drug-target interactions at a molecular level.

The future prospects of 4-cyclopropylbenzoyl chloride are promising, with ongoing research focusing on expanding its utility across multiple disciplines. As synthetic chemistry continues to evolve, this compound is expected to remain at the forefront of innovation, driving advancements in drug discovery, materials science, and beyond. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to push the boundaries of molecular design.